Free-standing and highly conductive PEDOT nanowire films for high-performance all-solid-state supercapacitors†
Journal of Materials Chemistry A Pub Date: 2018-12-07 DOI: 10.1039/C8TA08814D
Abstract
Recently, flexible and portable supercapacitors (SCs) have attracted increasing interest. PEDOT is a promising electrode material due to its high electrical conductivity, excellent environmental stability and cycling stability; however, the electrochemical performance of free-standing PEDOT films has not been reported yet. Herein, a simple and low-cost modified self-assembled micellar soft-template method followed by vacuum-assisted filtration has been developed to synthesize flexible and free-standing PEDOT nanowire (NW) films with very high electrical conductivity (∼1340 S cm−1). The PEDOT NW film electrode with excellent flexibility exhibits excellent electrochemical performance (specific capacitance of 667.5 mF cm−2 at 1 mA cm−2 and good cycling stability). A flexible solid-state PEDOT NW film-based SC shows high specific capacitances of 413.5 mF cm−2 at 1 mA cm−2 and 306.0 mF cm−2 at 50 mA cm−2, an outstanding energy density of 48.3 μWh cm−2 at a power density of 0.22 mW cm−2 and a superior power density of 16.77 mW cm−2 at an energy density of 19.1 μWh cm−2. The desirable combination of excellent flexibility, high electrical conductivity, excellent electrochemical properties, and facile process scalability makes the PEDOT NW film particularly promising for portable and flexible electronics.
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Journal Name：Journal of Materials Chemistry A
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CAS no.: 13446-44-1
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